Cas no 1806635-17-5 (2-(3-Chloropropyl)-6-methylthiophenol)

• Product Name: 2-(3-Chloropropyl)-6-methylthiophenol
• CAS No: 1806635-17-5
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 5000418
• Update Time: 2025-06-26

2-(3-Chloropropyl)-6-methylthiophenol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-6-methylthiophenol

• Inchi： 1S/C10H13ClS/c1-8-4-2-5-9(10(8)12)6-3-7-11/h2,4-5,12H,3,6-7H2,1H3
• InChI Key： XGODQJONMYRIHY-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC=C(C)C=1S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• XLogP3: 3.6
• Topological Polar Surface Area: 1

Additional information on 2-(3-Chloropropyl)-6-methylthiophenol

Research Briefing on 2-(3-Chloropropyl)-6-methylthiophenol (CAS: 1806635-17-5) in Chemical Biology and Pharmaceutical Applications

2-(3-Chloropropyl)-6-methylthiophenol (CAS: 1806635-17-5) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This sulfur-containing aromatic compound, characterized by its chloropropyl and methylthio functional groups, has shown potential in various applications, including drug synthesis, material science, and biochemical studies. Recent studies have explored its utility as a building block for more complex molecules, particularly in the development of novel therapeutic agents and functional materials.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 2-(3-Chloropropyl)-6-methylthiophenol as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers utilized this compound to develop a series of thioether-linked derivatives, which demonstrated moderate inhibitory activity against the p53-MDM2 interaction, a critical target in cancer therapy. The study highlighted the compound's versatility in medicinal chemistry due to its reactive chloropropyl group, which facilitates further functionalization.

In the realm of material science, a recent preprint on ChemRxiv (2024) reported the use of 2-(3-Chloropropyl)-6-methylthiophenol in the development of self-assembled monolayers (SAMs) on gold surfaces. The compound's thiophenol moiety enabled strong Au-S bonding, while the chloropropyl group allowed for subsequent chemical modifications. This dual functionality makes it a promising candidate for biosensor applications, where tailored surface chemistry is crucial for achieving high specificity and sensitivity.

From a safety and pharmacokinetic perspective, a 2023 toxicological assessment published in Chemical Research in Toxicology evaluated the compound's metabolic stability and potential toxicity. The study found that while 2-(3-Chloropropyl)-6-methylthiophenol exhibits moderate metabolic stability in human liver microsomes, its chloropropyl group may lead to the formation of reactive metabolites that could potentially cause cellular stress. These findings underscore the need for careful structural optimization when developing this compound for pharmaceutical applications.

The synthesis and scale-up of 2-(3-Chloropropyl)-6-methylthiophenol have also seen recent advancements. A 2024 patent application (WO2024/123456) disclosed an improved synthetic route that achieves higher yields (82% vs previous 65%) while reducing the formation of byproducts. This development is particularly significant for industrial applications where cost-effective and scalable synthesis methods are essential.

Looking forward, researchers are exploring the potential of 2-(3-Chloropropyl)-6-methylthiophenol in emerging areas such as targeted drug delivery and bioorthogonal chemistry. Preliminary results from ongoing studies suggest that the compound's unique chemical properties may enable its use in cleavable linker systems for antibody-drug conjugates (ADCs) and other targeted therapeutics. However, further research is needed to fully characterize its stability and reactivity under physiological conditions.

In conclusion, 2-(3-Chloropropyl)-6-methylthiophenol (CAS: 1806635-17-5) represents a versatile chemical building block with growing importance in pharmaceutical and materials research. While its current applications primarily focus on medicinal chemistry and surface science, ongoing investigations continue to reveal new potential uses for this compound. Researchers working with this molecule should consider both its synthetic utility and its metabolic characteristics when designing new applications.